![molecular formula C9H7BrClN B1381869 6-Bromo-5-chloro-3-methyl-1H-indole CAS No. 1864072-31-0](/img/structure/B1381869.png)
6-Bromo-5-chloro-3-methyl-1H-indole
Overview
Description
6-Bromo-5-chloro-3-methyl-1H-indole is a chemical compound that has been used in the study to prepare indole derivatives as intermediates for agrochemicals and drugs . It is also known as methyl 5-bromo-6-chloro-1H-indole-3-carboxylate .
Molecular Structure Analysis
The molecular formula of this compound is C10H7BrClNO2, and its molecular weight is 288.53 . Another related compound, 6-Bromo-3-methyl-1H-indole, has a molecular formula of C9H8BrN and a molecular weight of 210.07 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Indole Synthesis and Applications
Indole alkaloids have been a significant inspiration for organic chemists, leading to the development of various methods for indole synthesis. The classification of all indole syntheses has been fragmented across organic chemistry literature, but a comprehensive framework for this classification has been presented, emphasizing the strategic approaches and the historical and current state of the art in indole construction. This classification aims to avoid duplication and direct efforts towards real challenges in indole synthesis. Indole derivatives possess a wide range of biological activities, making them significant in pharmaceutical applications. The importance of indoles is highlighted by their high affinity to bind with most biological targets, leading to the development of numerous bioactive compounds and therapeutic molecules (Taber & Tirunahari, 2011).
Indole Derivatives in Cancer Treatment
Indole-containing compounds have been designed and synthesized to obtain potent and orally bioavailable inhibitors with high binding affinities to target proteins and low nanomolar potencies in inhibiting cell growth in specific cell lines. One such compound showed significant antitumor activity in various cancer models in mice. The compound's high binding affinity to target proteins was determined through structural analysis, indicating its potential as a potent, selective, and orally active inhibitor (Zhao et al., 2017).
Indole Derivatives in Neurological Studies
Indole derivatives have also been synthesized and evaluated for their potential in neurological studies. For instance, certain indole-containing compounds were tested as potential PET tracers for α7 nicotinic acetylcholine receptors in mice. The synthesis of these compounds, their in vivo evaluation, and their ability to penetrate the blood-brain barrier and label neuronal receptors highlight their potential use in studying neurological conditions (Gao et al., 2012).
Indole Derivatives in Anti-Inflammatory and Analgesic Research
Several indole derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds were tested in various animal models, revealing their potential as effective anti-inflammatory and analgesic agents, comparable or even superior to existing drugs. The studies emphasize the importance of structural features and chemical modifications in optimizing the biological activities of indole derivatives (Muchowski et al., 1985).
Safety and Hazards
The safety information for 6-Bromo-5-chloro-3-methyl-1H-indole indicates that it is potentially harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . Therefore, the future directions for 6-Bromo-5-chloro-3-methyl-1H-indole could involve further exploration of its biological activities and potential therapeutic applications.
Mechanism of Action
Target of Action
Indole derivatives, which include 6-bromo-5-chloro-3-methyl-1h-indole, are known to interact with various biological targets . They play a significant role in cell biology and are used in the treatment of various disorders .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological effects . For instance, some indole derivatives have shown inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives are known to influence various biochemical pathways . For example, indole-3-acetic acid, a derivative of indole, is produced by the degradation of tryptophan in higher plants .
Pharmacokinetics
The pharmacokinetics of indole derivatives can vary widely depending on their specific chemical structure .
Result of Action
Indole derivatives are known to have various biologically vital properties . They have been used for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Action Environment
Factors such as temperature and light can affect the stability and efficacy of many chemical compounds .
Biochemical Analysis
Biochemical Properties
6-Bromo-5-chloro-3-methyl-1H-indole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to interact with cytochrome P450 enzymes, which are crucial for drug metabolism . These interactions can lead to enzyme inhibition or activation, affecting the metabolic pathways of other compounds.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to affect the MAPK/ERK signaling pathway, which is involved in cell proliferation and differentiation . Additionally, this compound may alter the expression of genes related to apoptosis and cell cycle regulation, thereby impacting cellular homeostasis.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can bind to specific receptors or enzymes, altering their conformation and activity. For instance, indole derivatives have been shown to inhibit the activity of certain kinases, which play a critical role in signal transduction pathways . By inhibiting these kinases, this compound can modulate downstream signaling events and cellular responses.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that indole derivatives can undergo oxidative degradation, leading to the formation of reactive intermediates . These intermediates can further interact with cellular components, potentially causing cytotoxicity or other adverse effects.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activity . At high doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. It is essential to determine the optimal dosage range to maximize the therapeutic benefits while minimizing the risks of toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. For example, cytochrome P450 enzymes play a significant role in the oxidative metabolism of indole derivatives . These enzymes catalyze the hydroxylation and demethylation of this compound, leading to the formation of metabolites that can be further conjugated and excreted from the body.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the localization and accumulation of the compound in different cellular compartments . For instance, indole derivatives can be transported across cell membranes by organic anion transporters, facilitating their uptake and distribution within target tissues.
Subcellular Localization
The subcellular localization of this compound affects its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, indole derivatives may localize to the mitochondria, where they can influence mitochondrial function and energy metabolism. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and potential therapeutic applications.
Properties
IUPAC Name |
6-bromo-5-chloro-3-methyl-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClN/c1-5-4-12-9-3-7(10)8(11)2-6(5)9/h2-4,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKCKXROVPFAVPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC2=CC(=C(C=C12)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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